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Compound of Interest

Compound Name: Atropine sulfate hydrate

Cat. No.: B10800028 Get Quote

This technical guide provides a comprehensive overview of the chemical properties, structure,

and mechanism of action of atropine sulfate hydrate, tailored for researchers, scientists, and

professionals in drug development.

Chemical and Physical Properties
Atropine sulfate hydrate is the hydrated sulfate salt of atropine, a tropane alkaloid naturally

occurring in plants of the Solanaceae family, such as Atropa belladonna.[1][2] It presents as

colorless crystals or a white crystalline powder and is odorless.[3][4][5] The compound is

known to be sensitive to light and can effloresce in dry air.[4][6] Due to its hygroscopic nature,

the anhydrous form readily absorbs atmospheric moisture.[1]

Quantitative chemical and physical properties are summarized in the table below.
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Property Value Reference(s)

Molecular Formula

(C₁₇H₂₃NO₃)₂·H₂SO₄·H₂O

(monohydrate) or

C₃₄H₅₀N₂O₁₁S (hydrate)

[1][7][8][9]

Molecular Weight 694.83 g/mol (monohydrate) [7][8][9]

IUPAC Name

bis((8-methyl-8-

azoniabicyclo[3.2.1]octan-3-yl)

3-hydroxy-2-

phenylpropanoate);sulfate;hydr

ate

[7]

CAS Number 5908-99-6 (monohydrate) [9]

Melting Point

Not lower than 187 °C (after

drying at 120°C for 4 hours);

189-192 °C; 188-194°C (with

decomposition)

[3][5][6]

Solubility

Water: Very soluble/Freely

soluble (1 g in 0.5 mL; 2500

mg/mL); 139 mg/mL at 25°C

[1][3][4]

Ethanol: Soluble (1 g in 5 mL);

Freely soluble
[3][4][5]

Boiling Alcohol: 1 g in 2.5 mL [3][4]

Glycerin: 1 g in 2.5 mL [3][4]

Diethyl Ether: Practically

insoluble
[5]

Acetic Acid: Very soluble [1][5]

UV Absorption Max (Methanol) 252 nm, 258 nm, 262 nm [3]

Chemical Structure
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Atropine is an ester derived from the combination of tropine, a bicyclic organic compound, and

tropic acid, an aromatic carboxylic acid.[1] The chemical entity is a racemic mixture of d- and l-

hyoscyamine, with only the l-hyoscyamine isomer being pharmacologically active.[3] Atropine

sulfate is formed by neutralizing atropine with sulfuric acid.[4] The monohydrate form

crystallizes in the monoclinic space group P2₁/n.[10] The crystal structure is stabilized by

strong hydrogen bonds between the protonated nitrogen atoms of the atropine cations and the

sulfate anion, as well as between the hydroxyl groups and the sulfate anion.[10]

Fig. 1: Atropine Sulfate Hydrate Structure.

Mechanism of Action: Muscarinic Acetylcholine
Receptor Antagonism
Atropine sulfate's primary therapeutic action is the competitive, non-selective antagonism of

muscarinic acetylcholine receptors (mAChRs).[1][11][12] It blocks the effects of the

neurotransmitter acetylcholine at postganglionic cholinergic nerves.[11] This inhibition of the

parasympathetic nervous system leads to a variety of physiological effects, including increased

heart rate, reduction of secretions (salivary, bronchial, sweat), dilation of the pupils (mydriasis),

and relaxation of smooth muscles in the gastrointestinal and urinary tracts.[1][11][12] Atropine

can also cross the blood-brain barrier, leading to central nervous system effects.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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